Cas no 1805405-09-7 (2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol)

• Product Name: 2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol
• CAS No: 1805405-09-7
• MF: C₁₀H₈F₆S
• MW: 274.225942611694
• CID: 5038675
• Update Time: 2025-06-13

2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol

• Inchi： 1S/C10H8F6S/c1-2-5-3-6(9(11,12)13)4-7(17)8(5)10(14,15)16/h3-4,17H,2H2,1H3
• InChI Key： PTWQRVYFVUZLMB-UHFFFAOYSA-N
• SMILES： SC1=CC(C(F)(F)F)=CC(CC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.6
• Topological Polar Surface Area: 1

Additional information on 2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol

Comprehensive Overview of 2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol (CAS No. 1805405-09-7)

2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol (CAS No. 1805405-09-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and thiophenol functional groups, offers exceptional chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel fluorinated compounds and heterocyclic derivatives.

The growing interest in 2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol is driven by its versatility in organic synthesis. Its electron-withdrawing properties, imparted by the trifluoromethyl groups, enhance its utility in cross-coupling reactions and catalytic processes. This aligns with current trends in sustainable chemistry, where efficiency and selectivity are paramount. Additionally, the compound's thiophenol moiety contributes to its role in constructing complex molecular architectures, a topic frequently searched by chemists exploring structure-activity relationships and drug design.

In the context of material science, 2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol is being investigated for its potential in creating high-performance polymers and coatings. The fluorine atoms in its structure impart hydrophobicity and thermal stability, properties highly sought after in industries such as electronics and aerospace. This resonates with the increasing demand for advanced materials that can withstand extreme conditions, a hot topic in both academic and industrial research.

Another area of interest is the compound's role in agrochemical innovation. With the global push toward sustainable farming practices, researchers are focusing on fluorinated agrochemicals due to their enhanced efficacy and reduced environmental impact. 2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol serves as a key building block in synthesizing such compounds, addressing common search queries related to next-generation pesticides and herbicides.

From a synthetic perspective, the compound's CAS No. 1805405-09-7 is often referenced in patents and scholarly articles, highlighting its significance in proprietary chemical processes. Its ethyl substituent further modifies its reactivity, enabling tailored applications in fine chemical production. This aspect is particularly relevant to professionals searching for custom synthesis solutions or specialty chemicals.

In summary, 2,5-Bis(trifluoromethyl)-3-(ethyl)thiophenol (CAS No. 1805405-09-7) represents a cutting-edge compound with multifaceted applications. Its unique structural features and reactivity profile make it a subject of ongoing research, aligning with contemporary interests in green chemistry, material innovation, and agrochemical development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future technological advancements.